Cas no 2228543-80-2 (5-3-chloro-4-(difluoromethoxy)phenyl-1,2-oxazol-3-amine)

• Product Name: 5-3-chloro-4-(difluoromethoxy)phenyl-1,2-oxazol-3-amine
• CAS No: 2228543-80-2
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 6269946
• PubChem ID: 165965451
• Update Time: 2025-06-21

5-3-chloro-4-(difluoromethoxy)phenyl-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-3-chloro-4-(difluoromethoxy)phenyl-1,2-oxazol-3-amine
• 5-[3-chloro-4-(difluoromethoxy)phenyl]-1,2-oxazol-3-amine
• 2228543-80-2
• EN300-1971541

• Inchi： 1S/C10H7ClF2N2O2/c11-6-3-5(8-4-9(14)15-17-8)1-2-7(6)16-10(12)13/h1-4,10H,(H2,14,15)
• InChI Key： JZYDIOJTGUXACS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC(N)=NO1)OC(F)F

Computed Properties

• Exact Mass: 260.0164115g/mol
• Monoisotopic Mass: 260.0164115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-3-chloro-4-(difluoromethoxy)phenyl-1,2-oxazol-3-amine

Introduction to 5-3-chloro-4-(difluoromethoxy)phenyl-1,2-oxazol-3-amine (CAS No. 2228543-80-2)

5-3-chloro-4-(difluoromethoxy)phenyl-1,2-oxazol-3-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2228543-80-2, belongs to the class of oxazole derivatives, which are known for their broad spectrum of pharmacological properties. The presence of both chloro and difluoromethoxy substituents in its aromatic ring system enhances its chemical reactivity and functional versatility, making it a valuable scaffold for drug discovery and development.

The molecular structure of 5-3-chloro-4-(difluoromethoxy)phenyl-1,2-oxazol-3-amine consists of a phenyl ring substituted with a chloro group at the 3-position and a difluoromethoxy group at the 4-position, linked to a 1,2-oxazole ring. The oxazole moiety is a five-membered heterocyclic compound containing an oxygen atom and two nitrogen atoms, which is known to exhibit significant biological activity. This particular arrangement of functional groups imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets.

In recent years, there has been a growing interest in oxazole derivatives as potential therapeutic agents due to their ability to modulate various biological pathways. The chloro and difluoromethoxy groups in 5-3-chloro-4-(difluoromethoxy)phenyl-1,2-oxazol-3-amine are particularly noteworthy, as they can enhance the molecule's binding affinity and metabolic stability. These features make it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of novel pharmaceuticals. Oxazole derivatives have been shown to exhibit activities ranging from antimicrobial to anti-inflammatory properties. The specific substitution pattern in 5-3-chloro-4-(difluoromethoxy)phenyl-1,2-oxazol-3-amine suggests that it may interact with biological targets in a unique manner, potentially leading to the discovery of new drugs with improved efficacy and reduced side effects.

Recent research has highlighted the importance of structural diversity in drug discovery programs. Compounds like 5-3-chloro-4-(difluoromethoxy)phenyl-1,2-oxazol-3-am ine (CAS No. 2228543 - 80 - 2) that incorporate multiple functional groups offer a rich chemical space for exploration. The combination of chloro and difluoromethoxy substituents provides multiple sites for interaction with biological targets, which can be fine-tuned through structural modifications to optimize pharmacological properties.

The synthesis of 5 - 3 - chloro - 4 - (difluoromethoxy)phenyl - 1 , 2 - ox az ol - 3 - am ine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the oxazole ring typically involves cyclization reactions, while the attachment of the chloro and difluoromethoxy groups requires selective functionalization techniques. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and yield.

In addition to its synthetic challenges, another key aspect of working with 5 - 3 - chloro - 4 - (difluorometh oxy)phenyl - 1 , 2 - ox az ol - 3 - am ine is its potential biological evaluation. The compound's unique structure suggests that it may interact with enzymes or receptors in ways that are different from existing drugs. This opens up possibilities for developing treatments against diseases that are currently difficult to address with available therapies.

The use of computational tools in drug discovery has also played a significant role in understanding the potential of compounds like 5 - 3 - chloro - 4 - (difluor ometh oxy)phenyl - 1 , 2 - ox az ol - 3 - am ine (CAS No. 2228543 - 80 - 2). Molecular modeling studies can predict how the molecule might bind to biological targets, providing valuable insights into its pharmacological activity before costly experimental testing is conducted. These predictions can guide further optimization efforts by highlighting key regions for modification.

One area where this compound shows particular promise is in the treatment of inflammatory diseases. Oxazole derivatives have been reported to inhibit inflammatory pathways by modulating key signaling molecules. The presence of both chloro and difluoromethoxy groups may enhance its ability to interact with these pathways effectively. Further research is needed to fully elucidate its mechanism of action and validate its potential as an anti-inflammatory agent.

Another potential application lies in oncology research. The ability of oxazole derivatives to interfere with cancer cell proliferation has been demonstrated in several preclinical studies. The specific structural features of 5 - 3 - chloro - 4 -(difluor ometh oxy)phenyl --1 ,2--ox az ol--3--am ine may make it particularly effective against certain types of cancer by targeting specific molecular pathways involved in tumor growth and survival.

The development of new antiviral drugs is also an area where this compound could make significant contributions. Viruses often rely on host cellular machinery for replication , making them vulnerable to compounds that can disrupt these processes without harming healthy cells . Oxazole derivatives have shown promise as antiviral agents by inhibiting viral enzymes or interfering with viral replication cycles . p >

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